Cas no 100295-52-1 ((+)-4S-cryptone)

• Product Name: (+)-4S-cryptone
• CAS No: 100295-52-1
• Molecular Formula: C₉H₁₄O
• Molecular Weight: 138.20686
• CID: 2042595
• PubChem ID: 11542798

(+)-4S-cryptone Properties

Names and Identifiers

• (+)-4S-cryptone
• (+/-)-4-isopropyl-2-cyclohexenone
• (+/-)-cryptone
• (S)-(+)-Cryptone
• (S)-(-)-4-isopropylcyclohex-2-enone
• (S)-4-isopropylcyclohex-2-enone
• (S)-cryptone
• 4-(1-methylethyl)-2-cyclohexen-1-one
• 4-(1-methylethyl)-cyclohex-2-en-1-one
• 4-isopropyl-2-cyclohexen-1-one
• 4-isopropyl-2-cyclohexenone
• cryptone
• [(S)-(-)-cryptone]
• Q27266288
• (S)-(+)-4-isopropyl-2-cyclohexen-1-one
• UNII-74KY231W2X
• 4-Isopropyl-2-cyclohexen-1-one, (S)-(+)-
• 2-Cyclohexen-1-one, 4-(1-methylethyl)-, (S)-
• 2-Cyclohexen-1-one, 4-(1-methylethyl)-, (4S)-
• (R)-4-Isopropylcyclohex-2-enone
• (+)-Cryptone
• 100295-52-1
• SCHEMBL21598319
• 74KY231W2X

• InChIKey： AANMVENRNJYEMK-QMMMGPOBSA-N
• Inchi： InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3,5,7-8H,4,6H2,1-2H3/t8-/m0/s1
• SMILES： CC(C)C1CCC(=O)C=C1

Computed Properties

• Exact Mass: 138.104465g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.104465g/mol
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 138.21g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones